Cas no 19607-08-0 (Dimethyl 2-Di(methylthio)methylenemalonate)

Dimethyl 2-Di(methylthio)methylenemalonate is a versatile sulfur-containing malonate derivative widely used as a key intermediate in organic synthesis. Its unique structure, featuring two methylthio groups and a methylene moiety, enables its application in cyclization reactions, heterocycle formation, and the synthesis of functionalized compounds. The compound exhibits high reactivity in Michael additions and nucleophilic substitutions, making it valuable for constructing complex molecular frameworks. Its stability under standard conditions and compatibility with various reagents enhance its utility in multistep synthetic routes. Researchers favor this reagent for its efficiency in introducing sulfur functionalities and its role in agrochemical and pharmaceutical precursor synthesis.
Dimethyl 2-Di(methylthio)methylenemalonate structure
19607-08-0 structure
Product name:Dimethyl 2-Di(methylthio)methylenemalonate
CAS No:19607-08-0
MF:C8H12O4S2
MW:236.308480262756
MDL:MFCD00085113
CID:134374
PubChem ID:2774927

Dimethyl 2-Di(methylthio)methylenemalonate Chemical and Physical Properties

Names and Identifiers

    • Propanedioicacid, 2-[bis(methylthio)methylene]-, 1,3-dimethyl ester
    • dimethyl 2-[bis(methylsulfanyl)methylidene]propanedioate
    • DIMETHYL 2-[DI(METHYLTHIO)METHYLENE]MALONATE
    • DIMETHYL 2-[DI(METHYLTHIO)METHYLIDENE]MALONATE
    • (bis-methylsulfanyl-methylene)-malonic acid dimethyl ester
    • 2-carbomethoxy-3,3-dimethylthioacrylate
    • HMS1661D03
    • methyl 2-carbomethoxy-3,3-dimethylthioacrylate
    • methyl 2-methoxycarbonyl-3,3-bis(methylsulfanyl)acrylate
    • methyl 2-methoxycarbonyl-3,3-di(methylsulfanyl)acrylate
    • LABOTEST-BB LT01148471
    • Dimethyl bis(methylthio)methylenemalonate
    • METHYL 3,3-BIS(METHYLTHIO)-2-(METHOXYCARBONYL)ACRYLATE
    • Dimethyl [bis(methylsulphanyl)methylene]propane-1,3-dioate
    • 2-(Bis-methylsulfanyl-methylene)-malonic acid dimethyl ester
    • FT-0725932
    • 19607-08-0
    • CCG-235598
    • 9,9-dimethyl-9h-fluoren-2,7-diyl-2,7-diboronic acid
    • Dimethyl 2-(bis(methylthio)methylene)malonate
    • DTXSID90379277
    • MFCD00085113
    • E79794
    • Dimethyl [bis(methylsulfanyl)methylidene]propanedioate
    • Propanedioicacid,2-[bis(methylthio)methylene]-,1,3-dimethyl ester
    • NS-03193
    • CS-0333715
    • SCHEMBL17831358
    • 1,3-dimethyl 2-[bis(methylsulfanyl)methylidene]propanedioate
    • AKOS015912020
    • Dimethyl [bis(methylthio)methylene]malonate
    • DB-187096
    • Dimethyl 2-Di(methylthio)methylenemalonate
    • MDL: MFCD00085113
    • Inchi: InChI=1S/C8H12O4S2/c1-11-6(9)5(7(10)12-2)8(13-3)14-4/h1-4H3
    • InChI Key: RYTQSXPVBDGXEW-UHFFFAOYSA-N
    • SMILES: COC(/C(=C(\SC)/SC)/C(OC)=O)=O

Computed Properties

  • Exact Mass: 236.01800
  • Monoisotopic Mass: 236.01770121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • Density: 1.252
  • Melting Point: 78-79°C
  • Boiling Point: 290.2°Cat760mmHg
  • Flash Point: 128°C
  • Refractive Index: 1.531
  • PSA: 103.20000
  • LogP: 1.27000

Dimethyl 2-Di(methylthio)methylenemalonate Security Information

Dimethyl 2-Di(methylthio)methylenemalonate Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Dimethyl 2-Di(methylthio)methylenemalonate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
OTAVAchemicals
11639114-50MG
1,3-dimethyl 2-[bis(methylsulfanyl)methylidene]propanedioate
19607-08-0 95%
50MG
$130 2023-07-06
Apollo Scientific
OR21734-250mg
Dimethyl 2-[di(methylthio)methylene]malonate
19607-08-0 97%
250mg
£90.00 2025-02-19
Apollo Scientific
OR21734-5g
Dimethyl 2-[di(methylthio)methylene]malonate
19607-08-0 97%
5g
£680.00 2025-02-19
Cooke Chemical
BD0512453-1g
Dimethyl2-(bis(methylthio)methylene)malonate
19607-08-0 97%
1g
RMB 817.60 2025-02-21
OTAVAchemicals
11639114-1000MG
1,3-dimethyl 2-[bis(methylsulfanyl)methylidene]propanedioate
19607-08-0 95%
1g
$619 2023-07-06
1PlusChem
1P00AOVT-1g
DIMETHYL 2-[DI(METHYLTHIO)METHYLIDENE]MALONATE
19607-08-0 97%
1g
$120.00 2024-06-17
Aaron
AR00AP45-250mg
DIMETHYL 2-[DI(METHYLTHIO)METHYLIDENE]MALONATE
19607-08-0 97%
250mg
$59.00 2023-12-14
A2B Chem LLC
AE98009-1g
Dimethyl 2-(bis(methylthio)methylene)malonate
19607-08-0 97%
1g
$110.00 2024-04-20
1PlusChem
1P00AOVT-250mg
DIMETHYL 2-[DI(METHYLTHIO)METHYLIDENE]MALONATE
19607-08-0 97%
250mg
$48.00 2024-06-17
Ambeed
A194947-5g
Dimethyl 2-(bis(methylthio)methylene)malonate
19607-08-0 97%
5g
$554.0 2025-03-04

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(CAS:19607-08-0)Dimethyl 2-Di(methylthio)methylenemalonate
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Purity:99%
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